4-(3-Methylphenyl)nicotinic acid

• IUPAC Name: 4-(3-methylphenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H11NO2/c1-9-3-2-4-10(7-9)11-5-6-14-8-12(11)13(15)16/h2-8H,1H3,(H,15,16)
• InChI Key: OPLRNFDGQQOZNJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=C(C=NC=C2)C(=O)O
• Molecular Formula: C13H11NO2
• DSSTOX Substance ID: DTXSID60557106
• Molecular Weight: 213.23 g/mol
• CAS RN: 1262009-13-1

Description

4-(3-Methylphenyl)nicotinic acid, also known as MPNA, is a chemical compound that belongs to the nicotinic acid derivative family. Nicotinic acid, also known as vitamin B3 and an essential human nutrient, is an organic compound with the formula C6H5NO2. It is produced by plants and animals from the amino acid tryptophan.

Molecular Structure Analysis

While specific molecular structure analysis for this compound is not available, studies on similar compounds suggest that understanding the molecular interactions and structural evolvement during the recrystallization from the glassy state is crucial.

Chemical Reactions Analysis

The chemical reactions involving nicotinic acid derivatives are complex. For instance, the strategy employed for the synthesis of desired nicotinic acid derivatives involved esterification of nicotinic acid. The methyl nicotinate gets derivatized by 2-Fluorophenyl urea, 3-trifluoro methylphenyl urea, DL-nor-leucine, 2, 4-dichlorophenoxy acetic acid hydrazone and diethyl malonate which are further reacted with thiourea.

Scientific Research Applications

4-(3-Methylphenyl)nicotinic acid has potential applications in various fields of research. In the field of medicinal chemistry, this compound has shown promising results as an anti-inflammatory agent. It has been found to inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.
In the field of material science, this compound has been used as a ligand in the synthesis of metal-organic frameworks (MOFs). MOFs are a class of porous materials that have potential applications in gas storage, separation, and catalysis. The use of this compound as a ligand has resulted in the synthesis of MOFs with high surface areas and tunable pore sizes.

Mechanism of Action

Target of Action

4-(3-Methylphenyl)nicotinic acid, similar to nicotinic acid (also known as Niacin), primarily targets nicotinic acetylcholine receptors (nAChRs) in the brain . These receptors are ionotropic receptors composed of five homomeric or heteromeric subunits . Nicotinic acid also inhibits hepatocyte diacylglycerol acyltransferase-2 , which prevents the final step of triglyceride synthesis in hepatocytes .

Mode of Action

The compound interacts with its targets by binding to nAChRs on dopaminergic neurons in the cortico-limbic pathways . This interaction stimulates neurons and ultimately blocks synaptic transmission . This activity leads to intracellular degradation of apo B and decreased production of low-density lipoproteins .

Biochemical Pathways

The compound affects the NAD+ synthesis and salvage pathways . Dietary nicotinic acid is converted to NAD+ in a three-step reaction pathway . The conversion of dietary nicotinic acid and nicotinamide to bioactive NAD+ involves the biosynthesis pathway . The salvage pathways for NAD+ synthesis take place in both the nucleus and the mitochondria .

Pharmacokinetics

In patients with chronic kidney disease, the Cmax of nicotinic acid is 0.06µg/mL for a 500mg oral dose, 2.42µg/mL for a 1000mg oral dose, and 4.22µg/mL for a 1500mg oral dose . The Tmax is 3.0 hours for a 1000mg or 1500mg oral dose .

Result of Action

Nicotinic acid has a stimulant effect exerted at the locus ceruleus and a reward effect in the limbic system . It also has a number of direct effects, including antilipolytic, vasodilatory, and neuroprotective functions .

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(3-Methylphenyl)nicotinic acid in lab experiments is its anti-inflammatory properties. This makes it a potential candidate for the treatment of inflammatory diseases and for studying the mechanisms of inflammation. Its ability to act as a ligand in the synthesis of MOFs also makes it a useful compound in material science research.
One of the limitations of using this compound in lab experiments is its limited solubility in water. This can make it difficult to work with in aqueous solutions. Additionally, its mechanism of action is not fully understood, which can make it challenging to study its effects on biological systems.

Future Directions

There are several future directions for research on 4-(3-Methylphenyl)nicotinic acid. In the field of medicinal chemistry, further studies are needed to determine its potential as an anti-inflammatory agent and to understand its mechanism of action. In the field of material science, research can focus on using this compound as a ligand in the synthesis of MOFs with specific properties.
Conclusion:
In conclusion, this compound is a chemical compound that has potential applications in various fields of research. Its anti-inflammatory properties make it a potential candidate for the treatment of inflammatory diseases, while its ability to act as a ligand in the synthesis of MOFs makes it a useful compound in material science research. Further studies are needed to fully understand its mechanism of action and to explore its potential applications.

Safety and Hazards

Nicotinic acid can cause serious eye irritation. It’s recommended to wear personal protective equipment/face protection, ensure adequate ventilation, and avoid getting it in eyes, on skin, or on clothing.